2-(2-amino-4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)-N-(2-methoxybenzyl)acetamide

• IUPAC Name: 2-(2-amino-4,5-dimethyl-6-oxopyrimidin-1-yl)-N-[(2-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C16H20N4O3/c1-10-11(2)19-16(17)20(15(10)22)9-14(21)18-8-12-6-4-5-7-13(12)23-3/h4-7H,8-9H2,1-3H3,(H2,17,19)(H,18,21)
• InChI Key: WBKMBFKIPSAZJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N(C1=O)CC(=O)NCC2=CC=CC=C2OC)N)C
• Molecular Formula: C16H20N4O3
• Molecular Weight: 316.35 g/mol

Description

2-(2-amino-4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)-N-(2-methoxybenzyl)acetamide, also known as MABA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicine and biology. MABA is a derivative of pyrimidine and has been synthesized using various methods.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Research has demonstrated the synthesis of pyrimidinones and oxazinones derivatives, focusing on their potential as antimicrobial agents. The process involves the condensation of α,β-unsaturated ketones with cyanothio-acetamide, leading to compounds with notable antibacterial and antifungal activities. This route opens avenues for developing new antimicrobial drugs with enhanced efficacy against resistant strains (Hossan et al., 2012).

Anti-Inflammatory and Analgesic Agents

Another study explored the synthesis of novel compounds derived from visnaginone and khellinone, exhibiting significant anti-inflammatory and analgesic activities. These compounds, including various heterocyclic compounds such as 1,3,5-triazines, oxadiazepines, and thiazolopyrimidines, have shown high inhibitory activity on COX-2 selectivity, indicating their potential as effective anti-inflammatory and analgesic agents (Abu‐Hashem et al., 2020).

Anticonvulsant Agents

The synthesis and evaluation of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine as anticonvulsant agents highlight the potential of these compounds in treating seizures. Through direct synthesis and testing in models of pentylenetetrazole-induced seizures, certain derivatives have shown moderate anticonvulsant activity. This suggests the possibility of developing new treatments for epilepsy and related disorders (Severina et al., 2020).

Insecticidal and Antibacterial Potential

A study on the synthesis of pyrimidine-linked pyrazole heterocyclic compounds via microwave irradiative cyclocondensation investigated their insecticidal and antibacterial potential. These compounds demonstrated promising activity against certain insects and microorganisms, indicating their potential as new agents in pest control and antimicrobial treatments (Deohate & Palaspagar, 2020).

Chemical Reactivity and Biological Evaluation

The chemical reactivity of novel pyrimidine derivatives towards various nucleophiles for the construction of heterocyclic compounds such as pyrazoles, pyrimidines, and diazepines has been explored. These compounds were evaluated for their biological activity, showcasing the versatility of pyrimidine derivatives in synthesizing biologically active molecules (Farouk et al., 2021).